Cas no 71932-13-3 (4-Chloro-2-nonylquinoline)

• Product Name: 4-Chloro-2-nonylquinoline
• CAS No: 71932-13-3
• MF: C₁₈H₂₄ClN
• MW: 289.84286403656
• CID: 6368137
• Update Time: 2025-05-26

4-Chloro-2-nonylquinoline Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-2-nonylquinoline

• Inchi： 1S/C18H24ClN/c1-2-3-4-5-6-7-8-11-15-14-17(19)16-12-9-10-13-18(16)20-15/h9-10,12-14H,2-8,11H2,1H3
• InChI Key： BDFSSDKIFBFPLY-UHFFFAOYSA-N
• SMILES： N1C2C(=CC=CC=2)C(Cl)=CC=1CCCCCCCCC

Experimental Properties

• Density: 1.046±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 379.0±22.0 °C(Predicted)
• pka: 4.17±0.50(Predicted)

Additional information on 4-Chloro-2-nonylquinoline

Introduction to 4-Chloro-2-nonylquinoline (CAS No. 71932-13-3)

4-Chloro-2-nonylquinoline, with the Chemical Abstracts Service (CAS) number 71932-13-3, is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in pharmaceutical and medicinal chemistry. This compound belongs to the quinoline family, a class of heterocyclic aromatic compounds known for their diverse biological activities and therapeutic potentials.

The molecular formula of 4-Chloro-2-nonylquinoline is C₁₈H₂₃ClN, and its molecular weight is approximately 298.84 g/mol. The compound features a quinoline ring system substituted with a chlorine atom at the 4-position and a nonyl group at the 2-position. This specific substitution pattern imparts unique physical and chemical properties to the molecule, making it an interesting subject for both academic research and industrial applications.

In terms of physical properties, 4-Chloro-2-nonylquinoline is typically a solid at room temperature with a melting point ranging from 65°C to 70°C. It is sparingly soluble in water but exhibits good solubility in organic solvents such as ethanol, methanol, and dichloromethane. These solubility characteristics are crucial for its use in various chemical reactions and formulations.

The chemical stability of 4-Chloro-2-nonylquinoline is notable, as it remains stable under standard laboratory conditions. However, it can undergo various chemical transformations under specific reaction conditions, such as nucleophilic substitution reactions at the chlorine atom or electrophilic aromatic substitution reactions at the quinoline ring. These reactions can be leveraged to synthesize more complex derivatives with tailored properties for specific applications.

In the realm of medicinal chemistry, 4-Chloro-2-nonylquinoline has shown promise as a lead compound for drug discovery. Recent studies have explored its potential as an antimicrobial agent, particularly against multidrug-resistant bacteria. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that derivatives of 4-Chloro-2-nonylquinoline exhibited potent antibacterial activity against Staphylococcus aureus and Pseudomonas aeruginosa, two common pathogens associated with hospital-acquired infections.

Beyond antimicrobial properties, 4-Chloro-2-nonylquinoline has also been investigated for its anti-inflammatory effects. A research team from the University of California, San Francisco, found that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in human macrophages. This finding suggests potential applications in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its biological activities, 4-Chloro-2-nonylquinoline has been studied for its photophysical properties. The quinoline ring system confers strong fluorescence characteristics to the molecule, making it useful as a fluorescent probe in bioimaging applications. Researchers at the National Institutes of Health have utilized derivatives of 4-Chloro-2-nonylquinoline to develop novel fluorescent dyes for live-cell imaging, which can help visualize cellular processes in real-time with high spatial resolution.

The synthetic accessibility of 4-Chloro-2-nonylquinoline is another factor contributing to its appeal in research and development. Several efficient synthetic routes have been developed to produce this compound on both small and large scales. One common approach involves the condensation of 4-chloroaniline with nonyl aldehyde followed by cyclization to form the quinoline ring. These synthetic methods are well-documented in the literature and can be adapted to produce various derivatives with different substituents at different positions on the quinoline ring.

In conclusion, 4-Chloro-2-nonylquinoline (CAS No. 71932-13-3) is a versatile organic compound with a wide range of potential applications in pharmaceuticals, medicinal chemistry, and bioimaging. Its unique chemical structure and biological activities make it an attractive candidate for further research and development. As ongoing studies continue to uncover new properties and applications of this compound, it is likely to play an increasingly important role in advancing our understanding of complex biological systems and developing novel therapeutic agents.